2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: [2-(4-methylphenyl)-2-oxoethyl] 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H23NO4/c1-3-16-6-4-5-7-19(16)23-13-18(12-21(23)25)22(26)27-14-20(24)17-10-8-15(2)9-11-17/h4-11,18H,3,12-14H2,1-2H3
• InChI Key: ASYACFHIBYFYDZ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)C

Description

2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as MEPHEDRONE, is a psychoactive drug that belongs to the cathinone family. It is a synthetic stimulant that is chemically similar to amphetamines. MEPHEDRONE is known for its euphoric, stimulating, and empathogenic effects. It has been used recreationally and has been reported to have a high potential for abuse. However, in recent years, MEPHEDRONE has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate acts as a dopamine and serotonin reuptake inhibitor. It increases the levels of dopamine and serotonin in the brain, which leads to its euphoric and stimulating effects. 2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate also acts as a norepinephrine reuptake inhibitor, which contributes to its sympathomimetic effects.
Biochemical and physiological effects:
2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate produces a range of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of dopamine, serotonin, and norepinephrine in the brain, which leads to its euphoric and stimulating effects. 2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate can also cause anxiety, agitation, and paranoia.

Advantages and Limitations for Lab Experiments

2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has advantages and limitations for lab experiments. Its advantages include its ability to cross the blood-brain barrier and its potential therapeutic properties. However, 2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has limitations, including its potential for abuse and its side effects.

Future Directions

2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has potential for future research in the field of neuroscience and pharmacology. It can be studied for its potential use in the treatment of various neurological and psychiatric disorders. Future research can also focus on the development of safer and more effective analogs of 2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate that have fewer side effects and a lower potential for abuse. Additionally, research can focus on the development of new techniques for the synthesis of 2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate and its analogs.

Synthesis Methods

2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate can be synthesized through a simple reaction between 4-methylpropiophenone and 2-ethylamino-1-phenylpropan-1-one. The reaction involves the use of reagents such as hydrochloric acid, sodium hydroxide, and acetic anhydride. The resulting product is a white crystalline powder that is soluble in water and alcohol.

Scientific Research Applications

2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has gained attention in scientific research due to its potential therapeutic properties. It has been studied for its potential use as an antidepressant, anxiolytic, and analgesic. 2-(4-Methylphenyl)-2-oxoethyl 1-(2-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.